2-Ethyl-1,2-diphenylbutan-1-ol

• CAS No.: 5351-08-6
• Molecular Formula: C18H22O
• Molecular Weight: 254.4 g/mol
• IUPAC Name: 2-ethyl-1,2-diphenylbutan-1-ol
• InChI: InChI=1S/C18H22O/c1-3-18(4-2,16-13-9-6-10-14-16)17(19)15-11-7-5-8-12-15/h5-14,17,19H,3-4H2,1-2H3
• InChI Key: XOBQKGMTTXFPNC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C1=CC=CC=C1)C(C2=CC=CC=C2)O

Description

2-Ethyl-1,2-diphenylbutan-1-ol is a tertiary alcohol characterized by a butanol backbone substituted with an ethyl group at the C2 position and two phenyl groups at the C1 and C2 positions. The compound’s hydrophobicity and steric bulk are expected to influence its reactivity and physical properties, such as solubility and melting point.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs with Aromatic Substitutions

• 1-{4-[2-(Dimethylamino)ethoxy]phenyl}-1,2-diphenylbutan-1-ol (C₂₆H₃₁NO₂, MW 389.54 g/mol): This compound shares the diphenylbutanol core but incorporates a dimethylaminoethoxy-phenyl group. In contrast, 2-Ethyl-1,2-diphenylbutan-1-ol lacks this functional group, likely reducing its water solubility and pharmacological relevance.

• 2-Ethyl-1,3-dimethylbenzene (C₁₀H₁₄, MW 134.22 g/mol) and 2-Ethyl-1,4-dimethylbenzene (C₁₀H₁₄, MW 134.22 g/mol):
  These ethyl-substituted benzenes are simpler aromatic hydrocarbons without hydroxyl or branched alcohol groups. Their lower molecular weight and absence of polar functional groups result in higher volatility and lower boiling points compared to 2-Ethyl-1,2-diphenylbutan-1-ol .

Branched Alcohols and Diols

• 2-Ethyl-1,3-hexanediol (C₈H₁₈O₂, MW 146.23 g/mol): A diol with ethyl branching, this compound exhibits higher hydrophilicity due to its two hydroxyl groups. It is used as a solvent and humectant, contrasting with the mono-alcohol structure of 2-Ethyl-1,2-diphenylbutan-1-ol, which is more lipophilic .
• 2,3-Dimethyl-1-butanol (C₆H₁₄O, MW 102.17 g/mol): A short-chain branched alcohol, this compound lacks aromatic rings, resulting in lower density and melting point.

Amino Alcohols

Data Table: Comparative Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Properties	Applications	References
2-Ethyl-1,2-diphenylbutan-1-ol	C₁₈H₂₂O	254.37*	Tertiary alcohol, diphenyl	High hydrophobicity, solid state*	Unknown (potential precursor)	-
1-{4-[2-(Dimethylamino)ethoxy]phenyl}-1,2-diphenylbutan-1-ol	C₂₆H₃₁NO₂	389.54	Alcohol, diphenyl, ethoxyamine	Polar, bioactive	Pharmaceutical precursor
2-Ethyl-1,3-hexanediol	C₈H₁₈O₂	146.23	Diol, ethyl branch	Hydrophilic, liquid	Solvent, humectant
2-Amino-2-ethylbutan-1-ol	C₆H₁₅NO	117.19	Amino alcohol	Flammable, irritant	Intermediate in synthesis

*Calculated based on molecular formula; experimental data unavailable in evidence.

Research Findings and Methodological Insights

• Toxicological Profiling: Ethyl-substituted compounds like 2-ethyl-1,3,3-trimethyl-2-norbornanol undergo in vitro micronucleus assays to assess genotoxicity .
• Ecological Impact: For analogs like 2-Amino-2-ethylbutan-1-ol, ecological data (e.g., biodegradability, toxicity) are often unavailable, highlighting a research gap for structurally complex alcohols .